Cas no 893569-90-9 (N-(3-Bromobenzyl)prop-2-en-1-amine)

N-(3-Bromobenzyl)prop-2-en-1-amine is a brominated aromatic amine derivative featuring a reactive allylamine functional group. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The presence of both a bromine substituent and an allylamine moiety allows for selective functionalization via cross-coupling reactions, nucleophilic substitutions, or Michael additions. Its stable yet reactive structure makes it valuable for constructing complex molecular frameworks. The compound is typically handled under inert conditions due to the sensitivity of the allylamine group. Suitable for controlled reactions, it offers synthetic flexibility in medicinal chemistry and materials science applications.
N-(3-Bromobenzyl)prop-2-en-1-amine structure
893569-90-9 structure
Product Name:N-(3-Bromobenzyl)prop-2-en-1-amine
CAS No:893569-90-9
MF:C10H12BrN
MW:226.112981796265
MDL:MFCD07406272
CID:993692
PubChem ID:4717920
Update Time:2025-06-29

N-(3-Bromobenzyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Bromobenzyl)prop-2-en-1-amine
    • N-(3-bromobenzyl)-2-propen-1-amine(SALTDATA: HCl)
    • N-[(3-bromophenyl)methyl]prop-2-en-1-amine
    • MFCD07406272
    • NCGC00326584-01
    • AKOS000224213
    • AB01322016-02
    • CHEMBRDG-BB 9071875
    • N-allyl-N-(3-bromobenzyl)amine
    • DTXSID30405923
    • N-(3-BROMOBENZYL)-2-PROPEN-1-AMINE
    • 893569-90-9
    • AN-465/42767473
    • [(3-Bromophenyl)methyl](prop-2-en-1-yl)amine
    • STK281166
    • MDL: MFCD07406272
    • Inchi: 1S/C10H12BrN/c1-2-6-12-8-9-4-3-5-10(11)7-9/h2-5,7,12H,1,6,8H2
    • InChI Key: GQAFXFFNHAJIOA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CNCC=C

Computed Properties

  • Exact Mass: 225.01500
  • Monoisotopic Mass: 225.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.289
  • Boiling Point: 278.5°C at 760 mmHg
  • Flash Point: 122.2°C
  • Refractive Index: 1.552
  • PSA: 12.03000
  • LogP: 3.11560

N-(3-Bromobenzyl)prop-2-en-1-amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-(3-Bromobenzyl)prop-2-en-1-amine Pricemore >>

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N-(3-Bromobenzyl)prop-2-en-1-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:893569-90-9)N-(3-Bromobenzyl)prop-2-en-1-amine
Order Number:A1187349
Stock Status:in Stock
Quantity:25g/10g/5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:03
Price ($):807.0/554.0/428.0/277.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:893569-90-9)N-(3-Bromobenzyl)prop-2-en-1-amine
A1187349
Purity:99%/99%/99%/99%
Quantity:25g/10g/5g/1g
Price ($):807.0/554.0/428.0/277.0
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